Cas no 2172059-35-5 (4-{N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid)

• Product Name: 4-{N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• CAS No: 2172059-35-5
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6601379
• PubChem ID: 165577601
• Update Time: 2025-10-30

4-{N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• EN300-1557921
• 2172059-35-5
• 4-{N-methyl2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid

• Inchi： 1S/C28H26N2O5/c1-30(19-12-10-17(11-13-19)27(32)33)26(31)24-14-18(24)15-29-28(34)35-16-25-22-8-4-2-6-20(22)21-7-3-5-9-23(21)25/h2-13,18,24-25H,14-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： IZMSVDMJDACGDS-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{N-methyl2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid

Comprehensive Overview of 4-{N-methyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS No. 2172059-35-5)

4-{N-methyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS No. 2172059-35-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropane moiety, makes it a valuable intermediate for designing bioactive molecules. Researchers often search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents" to explore its applications in drug discovery and bioconjugation.

The compound's benzoic acid functional group enhances its solubility in polar solvents, facilitating its use in solid-phase peptide synthesis (SPPS). Recent trends in "green chemistry" and "sustainable synthesis" have spurred interest in optimizing its production with eco-friendly catalysts. Additionally, its role in "targeted drug delivery" systems aligns with the growing demand for precision medicine, as highlighted in forums discussing "next-generation therapeutics."

Analytical techniques such as HPLC and mass spectrometry are critical for characterizing CAS No. 2172059-35-5, ensuring purity for high-stakes applications. Questions like "How to purify Fmoc compounds?" or "stability of cyclopropane derivatives" reflect user concerns addressed in recent publications. The compound’s compatibility with automated synthesizers also positions it as a key player in "high-throughput screening" workflows.

In summary, 4-{N-methyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid bridges gaps between synthetic chemistry and biomedical innovation. Its relevance to "proteomics research" and "biomarker development" ensures sustained interest, while advancements in "AI-driven molecular design" may further unlock its potential.